Cas no 2171761-77-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid
• CAS No: 2171761-77-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6212402
• PubChem ID: 165543607
• Update Time: 2025-07-15

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid
• 2171761-77-4
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cycloheptane-1-carboxylic acid
• EN300-1483533

• Inchi： 1S/C27H32N2O6/c1-34-17-23(24(30)29-27(25(31)32)14-8-2-3-9-15-27)28-26(33)35-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,22-23H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FBFDQNMFSQKZGO-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCCC1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid (CAS No. 2171761-77-4)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid, identified by its CAS number 2171761-77-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cycloheptane core appended with functional groups that enhance its potential biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety and amide functionalities suggests a strong affinity for interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The structural framework of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid is designed to optimize pharmacokinetic and pharmacodynamic properties. The cycloheptane ring provides a rigid scaffold that can mimic the conformational preferences of natural products, while the amide bond introduces flexibility and the ability to form hydrogen bonds with biological receptors. Additionally, the methoxy group at the 3-position and the Fmoc protecting group at the amino nitrogen contribute to the compound's solubility and stability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity for therapeutic targets. The Fmoc moiety, in particular, is widely recognized for its utility in peptide synthesis and as a protecting group for amino acids. Its incorporation into 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid not only enhances the compound's stability during synthetic processes but also suggests potential applications in peptidomimetic drug design. This approach has been successfully employed to develop small molecules that mimic peptide functions while avoiding the limitations associated with traditional peptides.

Moreover, the cycloheptane scaffold is known to be a common motif in biologically active molecules, particularly in natural products and drug candidates. Its rigid structure can facilitate optimal positioning of functional groups relative to biological targets, thereby improving binding efficiency. The methoxy group at the 3-position of the cycloheptane ring further contributes to this by introducing polarity and hydrogen bonding potential. These features collectively make 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid an intriguing candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid with high precision. These tools have been instrumental in identifying key pharmacophores and optimizing molecular structures for improved bioactivity. By leveraging these technologies, scientists have been able to accelerate the discovery process and prioritize compounds for experimental validation.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the availability of advanced synthetic methodologies, such as transition-metal-catalyzed reactions and automated synthesis platforms, has made it feasible to construct such intricate molecules with greater ease than was previously possible.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocycloheptane-1-carboxylic acid (CAS No. 2171761-77-4) represents a promising entry point for developing novel therapeutic agents. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in ongoing drug discovery efforts. Further exploration of its biological activity and potential therapeutic applications will undoubtedly contribute to our understanding of this fascinating compound.